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Introduction
Lauramide MEA (Monoethanolamide) is a non-ionic surfactant derived from lauric acid, which is

sourced from coconut oil, and monoethanolamine.[1][2][3] It is a versatile ingredient in the

cosmetic, personal care, and pharmaceutical industries, functioning as a foam booster,

emulsifier, and viscosity-controlling agent.[1][4][5] In its raw form, it is a white, waxy solid at

room temperature.[1][2] Its primary utility in viscosity modification stems from its ability to

thicken aqueous surfactant-based systems such as shampoos, body washes, and liquid soaps,

contributing to a richer, more substantive product texture.[3][4][6]

Mechanism of Viscosity Modification
The thickening effect of Lauramide MEA in a formulation is primarily attributed to its influence

on the structure of surfactant micelles. In a typical surfactant system, primary anionic

surfactants form spherical micelles. Lauramide MEA, as a secondary surfactant, integrates into

these structures to form larger, elongated, rod-shaped mixed micelles.[7] These elongated

micelles can entangle with each other, increasing the internal friction of the solution and

thereby raising the viscosity. This effect is often enhanced by the addition of electrolytes like

sodium chloride, which reduce repulsion between micelle headgroups, further promoting the

transition from spherical to rod-like structures.[7][8]
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Synergistic Interaction with Polymers
A significant enhancement in viscosity can be achieved when Lauramide MEA is used in

conjunction with water-soluble polymers. This synergistic effect is more pronounced than the

thickening effect of either component used alone. The interaction mechanism involves the

formation of polymer-surfactant complexes.[2][9][10] According to the "necklace model,"

surfactant micelles can form at specific sites along the polymer backbone, causing the coiled

polymer chain to uncoil and extend.[2] This extension increases the polymer's hydrodynamic

volume, leading to greater entanglement of polymer chains and a substantial increase in

solution viscosity.[3]

Commonly Used Polymers:

Acrylates Copolymers (Carbomers): These are high molecular weight, cross-linked polymers

of acrylic acid.[11] They thicken a formulation upon neutralization (e.g., with an amine like

triethanolamine), which causes the acidic polymer chains to repel each other and uncoil.[12]

[13] The interaction with Lauramide MEA micelles can further enhance the stability and

viscosity of this polymer network.

Cellulose Derivatives (e.g., Hydroxypropyl Methylcellulose - HPMC): These are natural, non-

ionic polymers that thicken by hydrating and forming a complex three-dimensional network in

the aqueous phase.[14][15][16] The presence of Lauramide MEA micelles can reinforce this

network, leading to a synergistic increase in viscosity.

Data Presentation
The following tables illustrate the viscosity-modifying effects of Lauramide MEA, both with

electrolytes and in synergy with polymers.

Table 1: Representative Viscosity Response of a Base Surfactant System to Lauramide MEA

and NaCl Addition
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Formulation ID
Base
Surfactant
System (%)

Lauramide
MEA (%)

NaCl (%)
Resultant
Viscosity (cP
at 25°C)

F1 15 0 0 300

F2 15 1.5 0 1,500

F3 15 0 1.0 1,200

F4 15 1.5 1.0 5,500

Note: Data are illustrative, based on principles that alkanolamides shift the salt curve to

achieve higher viscosity with less electrolyte.[9] The base surfactant system typically consists

of primary anionic surfactants like Sodium Laureth Sulfate.

Table 2: Illustrative Synergistic Viscosity Enhancement with Lauramide MEA and Polymer

Addition

Formulation ID
Base
Surfactant
System (%)

Lauramide
MEA (%)

Acrylates
Copolymer (%)

Resultant
Viscosity (cP
at 25°C)

G1 (Control) 12 0 0 250

G2 (+ L-MEA) 12 2.0 0 1,800

G3 (+ Polymer) 12 0 0.5 2,100

G4 (Synergy) 12 2.0 0.5 8,000

Note: Data are representative, demonstrating the non-additive, synergistic thickening effect

when a surfactant like Lauramide MEA and a polymer are combined. The viscosity of G4 is

significantly higher than the sum of the viscosity increases in G2 and G3.
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Fig 1: Synergistic interaction leading to a high-viscosity network.
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Fig 2: Workflow for evaluating polymer-surfactant synergy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086396#interaction-of-lauramide-mea-with-polymers-
for-viscosity-modification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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